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Compound of Interest

Compound Name:
Ethyl 4-nitro-3-phenyl-L-alaninate

monohydrochloride

Cat. No.: B555802 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical compounds is paramount. This guide provides a detailed overview of the chemical

identity of H-Phe(4-NO2)-OEt.HCl, a derivative of the amino acid phenylalanine.

Chemical Identification
The compound designated by the common abbreviation H-Phe(4-NO2)-OEt.HCl is

systematically known by its International Union of Pure and Applied Chemistry (IUPAC) name.

IUPAC Name: ethyl 2-amino-3-(4-nitrophenyl)propanoate hydrochloride[1][2]

This nomenclature precisely describes the molecular structure: an ethyl ester of the amino acid

phenylalanine which features a nitro group at the fourth position of the phenyl ring, and is

supplied as a hydrochloride salt.

A variety of synonyms are used in commercial and academic literature to refer to this

compound. Understanding these is crucial for comprehensive literature searches and material

sourcing.[3]

Synonyms:

4-Nitro-L-phenylalanine ethyl ester hydrochloride[3][4]

(S)-ethyl 2-amino-3-(4-nitrophenyl)propanoate hydrochloride
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H-4-Nitro-Phe-OEt.HCl[3]

p-Nitro-L-phenylalanine ethyl ester hydrochloride[3]

Ethyl (S)-2-amino-3-(4-nitrophenyl)propanoate hydrochloride[3]

3-(4-NITRO-PHENYL)-L-ALANINE ETHYL ESTER HCL[3]

Physicochemical Data
A summary of the key quantitative data for H-Phe(4-NO2)-OEt.HCl is presented below for easy

reference and comparison.

Property Value Source

CAS Number 58816-66-3 [3]

Molecular Formula C11H15ClN2O4 [3]

Molecular Weight 274.7 g/mol [4]

Canonical SMILES
CCOC(=O)C(CC1=CC=C(C=C

1)--INVALID-LINK--[O-])N.Cl
[1][2]

InChI Key
BNIKYBDDYIQCEB-

UHFFFAOYSA-N
[1][2]

Logical Relationship of Nomenclature
The relationship between the common abbreviation, the full chemical name, and the structural

features can be visualized to enhance understanding. The following diagram illustrates how the

components of the abbreviation correspond to the full chemical structure.
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Nomenclature Breakdown for H-Phe(4-NO2)-OEt.HCl

Abbreviation

Structural Component

H-

Free Amino Group (from HCl salt)

Indicates

-Phe-

Phenylalanine Core

Represents

(4-NO2)

Nitro Group at para-position

Specifies

-OEt

Ethyl Ester

Denotes

.HCl

Hydrochloride Salt

Indicates

Click to download full resolution via product page

Caption: Breakdown of the abbreviation H-Phe(4-NO2)-OEt.HCl.

Experimental Protocols
While specific experimental protocols are highly dependent on the application (e.g., peptide

synthesis, biological assays), a general workflow for the characterization of H-Phe(4-NO2)-

OEt.HCl is outlined below. This can serve as a template for developing more detailed standard

operating procedures.
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General Experimental Workflow for Compound Characterization

Procedure

Obtain Sample of H-Phe(4-NO2)-OEt.HCl

Solubilize in appropriate solvent (e.g., DMSO, Water)

Purity Assessment via HPLC Identity Confirmation via Mass Spectrometry Structural Elucidation via NMR Spectroscopy Functional Group Analysis via FTIR

Characterized Compound

Click to download full resolution via product page

Caption: Workflow for the physicochemical characterization of H-Phe(4-NO2)-OEt.HCl.

Note on Methodologies:

High-Performance Liquid Chromatography (HPLC): A standard protocol would involve a C18

reverse-phase column with a gradient elution of water and acetonitrile, both containing 0.1%

trifluoroacetic acid. Detection would typically be at 254 nm and 280 nm.

Mass Spectrometry (MS): Electrospray ionization (ESI) in positive ion mode is generally

suitable for this compound. The expected [M+H]+ ion would be at m/z corresponding to the

free base (C11H14N2O4).

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H and 13C NMR in a suitable

deuterated solvent (e.g., DMSO-d6 or D2O) would be required to confirm the full chemical

structure.
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Fourier-Transform Infrared (FTIR) Spectroscopy: Analysis of the solid material would show

characteristic peaks for the nitro group, the ester carbonyl, the amine salt, and aromatic

rings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b555802?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3478291
https://pubchem.ncbi.nlm.nih.gov/compound/3478291
https://www.smolecule.com/products/s9090573
https://www.pschemicals.com/index.php?p=product&CAS_nr=58816-66-3&id=495201
http://www.cmxx.com/dict/html/80561.html
https://www.benchchem.com/product/b555802#iupac-name-and-synonyms-for-h-phe-4-no2-oet-hcl
https://www.benchchem.com/product/b555802#iupac-name-and-synonyms-for-h-phe-4-no2-oet-hcl
https://www.benchchem.com/product/b555802#iupac-name-and-synonyms-for-h-phe-4-no2-oet-hcl
https://www.benchchem.com/product/b555802#iupac-name-and-synonyms-for-h-phe-4-no2-oet-hcl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b555802?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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